Cas no 865546-60-7 (7-(4-methylphenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-ol)

• Product Name: 7-(4-methylphenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-ol
• CAS No: 865546-60-7
• MF: C₁₉H₁₅N₃O
• MW: 301.341903924942
• CID: 3057304
• PubChem ID: 135444983
• Update Time: 2025-10-29

7-(4-methylphenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 7-(4-Methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol
• ChemDiv3_004536
• MLS000697093
• CHEMBL1581663
• HMS2528K10
• BRD-K50443053-001-01-0
• AKOS005139190
• 7-(4-methylphenyl)-5-phenyl-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one
• IDI1_022446
• HMS1485O04
• SMR000237905
• F1386-0319
• EN300-237775
• 7-(4-methylphenyl)-5-phenyl-3H-pyrrolo[2,3-d]pyrimidin-4-one
• SCHEMBL20911955
• STL087659
• AKOS000267590
• 865546-60-7
• 7-(4-methylphenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-ol

• Inchi： 1S/C19H15N3O/c1-13-7-9-15(10-8-13)22-11-16(14-5-3-2-4-6-14)17-18(22)20-12-21-19(17)23/h2-12H,1H3,(H,20,21,23)
• InChI Key： KELRPWLCINPZTR-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1)N(C1C=CC(C)=CC=1)C=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 301.121512110g/mol
• Monoisotopic Mass: 301.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.4Ų

Additional information on 7-(4-methylphenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-ol

Introduction to 7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol (CAS No. 865546-60-7)

7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol (CAS No. 865546-60-7) is a promising compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of 7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol make it an attractive candidate for further research and development.

The chemical structure of 7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol consists of a pyrrolopyrimidine core with substituents at the 7 and 5 positions. The 7-position is occupied by a 4-methylphenyl group, while the 5-position is substituted with a phenyl group. These substituents play a crucial role in modulating the biological activity and pharmacological properties of the compound. The presence of these aromatic rings enhances the lipophilicity and stability of the molecule, which are important factors in drug design.

Recent studies have highlighted the potential of 7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol in various therapeutic applications. One notable area of research is its antiviral activity. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral replication processes, making it a valuable lead for the development of broad-spectrum antiviral drugs.

In addition to its antiviral properties, 7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol has shown promising anticancer activity. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it has been effective against breast cancer and colorectal cancer cell lines. The selective toxicity to cancer cells with minimal impact on normal cells makes it a potential candidate for cancer therapy.

The anti-inflammatory properties of 7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol have also been investigated. In vitro studies have shown that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol have been studied to evaluate its suitability as a drug candidate. Preclinical studies have demonstrated that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further enhance its therapeutic potential, researchers are exploring various modifications to the chemical structure of 7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol. These modifications aim to improve solubility, stability, and selectivity while reducing potential side effects. For example, introducing polar functional groups or altering the substituents on the aromatic rings can significantly impact the pharmacological profile of the compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 7-(4-methylphenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol (CAS No. 865546-60-7) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for addressing unmet medical needs in antiviral therapy, cancer treatment, and inflammatory disease management.